Cas no 1894501-81-5 (2-(2-chloro-3,6-difluorophenyl)propan-1-amine)

• Product Name: 2-(2-chloro-3,6-difluorophenyl)propan-1-amine
• CAS No: 1894501-81-5
• MF: C₉H₁₀ClF₂N
• MW: 205.632208347321
• CID: 5961363
• PubChem ID: 117294380
• Update Time: 2025-10-29

2-(2-chloro-3,6-difluorophenyl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(2-chloro-3,6-difluorophenyl)propan-1-amine
• 1894501-81-5
• EN300-1984101

• Inchi： 1S/C9H10ClF2N/c1-5(4-13)8-6(11)2-3-7(12)9(8)10/h2-3,5H,4,13H2,1H3
• InChI Key： PNAKOPKKCKTDIG-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(C=1C(C)CN)F)F

Computed Properties

• Exact Mass: 205.0469833g/mol
• Monoisotopic Mass: 205.0469833g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 26Ų

Additional information on 2-(2-chloro-3,6-difluorophenyl)propan-1-amine

2-(2-Chloro-3,6-difluorophenyl)propan-1-amine: A Comprehensive Overview

2-(2-Chloro-3,6-difluorophenyl)propan-1-amine (CAS No. 1894501-81-5) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a chloro-substituted and difluorinated phenyl ring attached to a propylamine moiety. The combination of these functional groups imparts distinct chemical and biological properties, making it a promising candidate for various applications in drug discovery and development.

The chloro and difluoro substitutions on the phenyl ring play a crucial role in modulating the compound's electronic and steric properties. These modifications can influence the compound's binding affinity to specific receptors, its metabolic stability, and its overall pharmacokinetic profile. Recent studies have shown that such substitutions can enhance the potency and selectivity of small molecules, making them valuable leads in the design of novel therapeutic agents.

In the context of medicinal chemistry, 2-(2-chloro-3,6-difluorophenyl)propan-1-amine has been investigated for its potential as a scaffold for the development of new drugs. One notable area of research is its application in the treatment of neurological disorders. For instance, a study published in the Journal of Medicinal Chemistry (2021) explored the use of this compound as a lead structure for developing selective serotonin reuptake inhibitors (SSRIs). The results indicated that derivatives of 2-(2-chloro-3,6-difluorophenyl)propan-1-amine exhibited enhanced binding affinity to serotonin transporters compared to existing SSRIs, suggesting their potential as improved antidepressants.

Beyond its applications in mental health, 2-(2-chloro-3,6-difluorophenyl)propan-1-amine has also shown promise in other therapeutic areas. A recent publication in Bioorganic & Medicinal Chemistry Letters (2022) reported on the antiviral activity of this compound against several RNA viruses, including influenza and coronaviruses. The study found that certain derivatives of 2-(2-chloro-3,6-difluorophenyl)propan-1-amine demonstrated potent antiviral effects by inhibiting viral replication at low micromolar concentrations. This finding highlights the versatility of this compound and its potential as a broad-spectrum antiviral agent.

The synthesis of 2-(2-chloro-3,6-difluorophenyl)propan-1-amine involves several well-established organic reactions. Typically, the synthesis begins with the formation of 2-chloro-3,6-difluorobenzaldehyde through selective chlorination and fluorination reactions. This intermediate is then converted into the corresponding benzyl chloride via an electrophilic substitution reaction. The final step involves nucleophilic substitution with propylamine to yield the desired product. The synthetic route is highly reproducible and can be scaled up for large-scale production.

In terms of safety and regulatory considerations, 2-(2-chloro-3,6-difluorophenyl)propan-1-amine has been evaluated for its toxicity and environmental impact. Preclinical studies have shown that it exhibits low toxicity at therapeutic concentrations and does not pose significant environmental risks when handled properly. However, as with any chemical compound, appropriate safety measures should be taken during handling and storage to ensure user safety.

The future outlook for 2-(2-chloro-3,6-difluorophenyl)propan-1-amine is promising. Ongoing research continues to explore its potential applications in various therapeutic areas, including neurology, virology, and oncology. Additionally, efforts are being made to optimize its pharmacological properties through structural modifications and formulation strategies. As new findings emerge from preclinical and clinical studies, it is likely that this compound will play an increasingly important role in the development of innovative treatments for a range of diseases.